procyanidin B3 3'-O-gallate
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Description
Procyanidin B3 3'-O-gallate is a gallate ester obtained by formal condensation of the carboxy group of gallic acid with the (3'S)-hydroxy group of procyanidin B3. It has a role as a metabolite. It is a gallate ester, a proanthocyanidin, a polyphenol and a biflavonoid. It derives from a gallic acid and a procyanidin B3.
Scientific Research Applications
Antitumor Effects
Procyanidin B3 3'-O-gallate derivatives have demonstrated significant antitumor effects. A study synthesized procyanidin B2 and B3 gallate derivatives and reported notable antitumor activities against human prostate PC-3 cell lines, though these activities were found to be weaker than those of well-known compounds like EGCG and prodelphinidin B3 (Suda et al., 2013).
Neuroprotective Effects
The relationship between the neuroprotective effects of procyanidins and their structural characteristics was studied. In vitro and in vivo experiments demonstrated that grape seed-derived procyanidins enhanced the survival of cells and improved movement behavior disorder, inhibited the increase of reactive oxygen species (ROS) and malondialdehyde (MDA), and up-regulated the Nrf2/ARE pathway. The neuroprotective effect of procyanidins was found to be positively correlated with their degree of polymerization (Juan Chen et al., 2022).
Properties
Molecular Formula |
C37H30O16 |
---|---|
Molecular Weight |
730.6 g/mol |
IUPAC Name |
[(2R,3S)-2-(3,4-dihydroxyphenyl)-8-[(2R,3S,4S)-2-(3,4-dihydroxyphenyl)-3,5,7-trihydroxy-3,4-dihydro-2H-chromen-4-yl]-5,7-dihydroxy-3,4-dihydro-2H-chromen-3-yl] 3,4,5-trihydroxybenzoate |
InChI |
InChI=1S/C37H30O16/c38-16-9-23(44)29-27(10-16)51-35(14-2-4-19(40)22(43)6-14)33(49)31(29)30-24(45)12-20(41)17-11-28(52-37(50)15-7-25(46)32(48)26(47)8-15)34(53-36(17)30)13-1-3-18(39)21(42)5-13/h1-10,12,28,31,33-35,38-49H,11H2/t28-,31-,33-,34+,35+/m0/s1 |
InChI Key |
VLFKNLZNDSEVBZ-LBSACNJESA-N |
Isomeric SMILES |
C1[C@@H]([C@H](OC2=C1C(=CC(=C2[C@H]3[C@@H]([C@H](OC4=CC(=CC(=C34)O)O)C5=CC(=C(C=C5)O)O)O)O)O)C6=CC(=C(C=C6)O)O)OC(=O)C7=CC(=C(C(=C7)O)O)O |
Canonical SMILES |
C1C(C(OC2=C1C(=CC(=C2C3C(C(OC4=CC(=CC(=C34)O)O)C5=CC(=C(C=C5)O)O)O)O)O)C6=CC(=C(C=C6)O)O)OC(=O)C7=CC(=C(C(=C7)O)O)O |
Origin of Product |
United States |
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